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Compound of Interest

Compound Name: Broussin

CAS No.: 76045-50-6

Cat. No.: B1208535

Get Quote

Disclaimer: Specific safety and toxicological data for Broussin ((2S)-3,4-Dihydro-2-(4-

methoxyphenyl)-2H-1-benzopyran-7-ol) is not readily available. The following guidance is

based on the general principles of laboratory safety for handling novel or under-characterized

chemical compounds and data from structurally related flavanoids and benzopyrans. It is

imperative to treat Broussin as a substance of unknown toxicity and handle it with the utmost

care.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals. It is designed to be a preferred source for

laboratory safety, building trust by providing value beyond the product itself.

Hazard Assessment and Personal Protective
Equipment (PPE)
Given the lack of specific toxicity data, a conservative approach to PPE is mandatory. The

primary hazards are assumed to be potential skin and eye irritation, and possible toxicity

through inhalation or ingestion.
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Recommended PPE for Handling Broussin:

Body Protection: A long-sleeved laboratory coat is required. For procedures with a higher risk

of splashes or aerosol generation, consider a chemical-resistant apron or a disposable

coverall.

Hand Protection: Chemical-resistant gloves are mandatory. Nitrile gloves are a suitable

choice for handling small quantities of solid Broussin. Always inspect gloves for tears or

punctures before use and practice proper glove removal techniques to avoid skin contact.[1]

Eye and Face Protection: Safety glasses with side shields are the minimum requirement. For

procedures with a risk of splashes or aerosolization, tightly fitting chemical splash goggles or

a full-face shield should be worn.[2][3]

Respiratory Protection: For handling small quantities of solid Broussin in a well-ventilated

area or a chemical fume hood, respiratory protection may not be required. However, if there

is a risk of generating dust or aerosols, a NIOSH-approved N95 or higher particulate

respirator is recommended.[3]

Quantitative Data Summary
Specific quantitative toxicological and physical hazard data for Broussin are not available. The

following table presents the type of data that would be found in a Safety Data Sheet (SDS),

with "Data Not Available" specified for Broussin. For illustrative purposes, data for a related

compound, 2H-1-benzopyran-2-one (Coumarin), is provided with clear notation.
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Property

Broussin ((2S)-3,4-
Dihydro-2-(4-
methoxyphenyl)-2H-1-
benzopyran-7-ol)

Example: 2H-1-
benzopyran-2-one (CAS:
91-64-5)

Molecular Formula C₁₆H₁₆O₃ C₉H₆O₂

Molecular Weight 256.30 g/mol 146.14 g/mol

Physical State Solid (Assumed) Solid

Melting Point Data Not Available 68 - 71 °C

Boiling Point Data Not Available 298 °C

LD50 (Oral, Rat) Data Not Available 293 mg/kg

Skin Irritation
Data Not Available (Assume

potential irritant)
No skin irritation (Rabbit)

Eye Irritation
Data Not Available (Assume

potential irritant)
Causes serious eye irritation

Experimental Protocol: Safe Handling of Broussin
This protocol outlines the step-by-step procedure for safely weighing and preparing a solution

of solid Broussin.

Objective: To safely handle solid Broussin and prepare a stock solution.

Materials:

Broussin (solid)

Appropriate solvent

Analytical balance

Spatula

Weighing paper or boat
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Volumetric flask

Beaker

Magnetic stir bar and stir plate

Required PPE (see section 1)

Procedure:

Preparation:

Ensure the work area, specifically a certified chemical fume hood, is clean and

uncluttered.

Don all required personal protective equipment: lab coat, nitrile gloves, and chemical

splash goggles.

Assemble all necessary equipment and materials within the fume hood.

Weighing the Compound:

Place a weighing boat on the analytical balance and tare the balance.

Carefully use a clean spatula to transfer the desired amount of solid Broussin to the

weighing boat. Avoid creating dust. If any dust is generated, ensure it is contained within

the fume hood.

Record the exact weight of the compound.

Preparing the Solution:

Carefully transfer the weighed Broussin from the weighing boat into the volumetric flask.

Add a small amount of the desired solvent to the flask, enough to dissolve the solid.

Gently swirl the flask or use a magnetic stir plate to ensure the Broussin is fully dissolved.

Once dissolved, add the solvent to the calibration mark on the volumetric flask.
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Cap the flask and invert it several times to ensure the solution is homogeneous.

Cleanup and Waste Disposal:

Dispose of the weighing boat and any contaminated materials (e.g., disposable gloves) in

the designated solid hazardous waste container.

Rinse all non-disposable glassware with a small amount of solvent, and pour the rinsate

into the appropriate liquid hazardous waste container. Then, wash the glassware

according to standard laboratory procedures.

Wipe down the work surface in the fume hood with an appropriate cleaning agent.

Remove PPE in the correct order to avoid cross-contamination and dispose of single-use

items in the appropriate waste stream.

Wash hands thoroughly with soap and water after the procedure is complete.

Operational Plans: Storage and Disposal
Storage:

Store Broussin in a tightly sealed container to prevent contamination and degradation.

Keep the container in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents.

The storage area should be clearly labeled, and access should be restricted to authorized

personnel.

Disposal:

All waste containing Broussin, including unused product, contaminated materials (gloves,

weighing paper), and solutions, must be treated as hazardous waste.

Solid Waste: Collect in a designated, labeled, and sealed container for hazardous solid

waste.
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Liquid Waste: Collect in a designated, labeled, and sealed container for hazardous liquid

waste. Do not dispose of Broussin solutions down the drain.[4]

Follow all institutional, local, state, and federal regulations for the disposal of hazardous

chemical waste.[5]

Mandatory Visualizations
The following diagrams illustrate key workflows for handling Broussin safely.
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PPE Donning Sequence

Safe Handling Workflow

Waste Disposal

Lab Coat

Gloves

Goggles / Face Shield

Respirator (if needed) Prepare Fume Hood

Weigh Broussin

Dissolve in Solvent

Transfer to Storage

Segregate Waste

Label Containers

Store in Satellite Area

Schedule Pickup
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Caption: A logical workflow for preparing to handle Broussin, the handling process, and waste

disposal.

Solid Broussin Spill Occurs

Alert others in the area

Ensure appropriate PPE is worn

Cover the spill with an inert absorbent material

If safe to do so

Carefully sweep the material into a dustpan

Transfer to a labeled hazardous waste container

Clean the spill area with a suitable solvent

Spill Response Complete
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Caption: A step-by-step procedure for responding to a solid Broussin spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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